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Compound of Interest

Compound Name: Antimony-124

Cat. No.: B086526

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing the yield of the 123Sb(n,y)124Sb
reaction. Content is presented in a question-and-answer format to directly address specific
iIssues encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the 123Sb(n,y)124Sb reaction?

Al: The 123Sh(n,y)124Sb reaction is a nuclear process where a stable isotope of antimony,
123Sb, captures a neutron (n). This capture results in the formation of the radioactive isotope
124Sb and the emission of gamma rays (y).

Q2: What are the primary applications of the 124Sb produced from this reaction?

A2: 124Sb is widely used as a gamma ray source. A significant application is in combination
with beryllium to create an antimony-beryllium (Sb-Be) photoneutron source.[1][2][3] These
sources provide nearly monoenergetic neutrons, which are valuable in various fields, including
reactor startup, nuclear physics experiments, and potentially in medical applications like Boron
Neutron Capture Therapy (BNCT).[3][4]

Q3: What is the half-life of 124Sb?

A3: The half-life of 124Sb is approximately 60.20 to 60.3 days.[1][5][6][7]
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Q4: What are the main gamma energies emitted during the decay of 124Sb?

A4: 124Shb decays to 124Te, emitting several gamma rays. The most prominent energies used
in applications like Sh-Be sources are 1691 keV and 2091 keV.[1][2]

Q5: What is the neutron capture cross-section for the 123Sb(n,y)124Sb reaction?

A5: The cross-section, which represents the probability of the reaction occurring, is highly
dependent on the energy of the incident neutrons. For thermal neutrons, the cross-section is
approximately 3.88 barns.[5] For fast neutrons in the 1-2 MeV range, the cross-section is
significantly lower.[8]

Troubleshooting Guide

Q1: My final 124Sb yield is consistently lower than theoretical calculations. What are the
potential causes?

Al: Several factors could contribute to a lower-than-expected yield. These include:

 Inaccurate Neutron Flux Value: The neutron flux at the sample position may be lower than
estimated. It is crucial to accurately measure the neutron flux, for instance by using a flux
monitor.[8]

¢ Neutron Self-Shielding: If your antimony target is too thick, the outer layers can absorb
neutrons, reducing the flux that reaches the inner parts of the sample. This "self-shielding”
effect lowers the overall activation rate. It is recommended that the antimony target not be
much thicker than 1 or 2 cm to avoid this.[9]

o Target Impurities: Impurities in the antimony target can absorb neutrons, leading to the
production of unwanted isotopes and reducing the neutron availability for the
123Sb(n,y)124Sb reaction. High-purity antimony or antimony trioxide should be used.[10]

e Irradiation Time: The production of 124Sb follows a saturation curve. If the irradiation time is
too short relative to the 60.2-day half-life, the maximum possible activity will not be reached.

Q2: How can | optimize the neutron irradiation process to maximize 124Sb production?

A2: To maximize production, you should:
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Use a High-Flux Neutron Source: Nuclear reactors are ideal for producing high activities of
124Sb because they provide a very high flux of thermal neutrons.[11]

Optimize Irradiation Time: The activity of 124Sb will build up during irradiation and approach
a saturation point. The optimal time depends on the neutron flux and the desired activity, but
longer irradiation times (approaching several half-lives) will yield higher activities.

Consider Target Geometry: As mentioned, use a target thickness that minimizes self-
shielding.[9] For Sb-Be sources, a common design involves surrounding antimony rods with
beryllium to maximize the path for gamma absorption and subsequent photoneutron
production.[9]

Q3: I am observing unexpected radioactive isotopes in my irradiated sample. Why?

A3: The presence of other radioisotopes can be due to:

o Natural Isotopic Composition: Natural antimony consists of two stable isotopes: 121Sh

(57.36%) and 123Sb (42.64%).[12] Neutron capture on 121Sb will produce 122Sb.

Competing Reactions: Depending on the neutron energy, other reactions like (n,2n) or (n,p)
can occur, although these typically require higher energy neutrons and have different cross-
sections.[3]

Target Impurities: As noted, impurities in the target material can become activated, leading to
a range of unexpected radionuclides.

Quantitative Data Summary

Table 1: Nuclear Data for the 123Sb(n,y)124Sb Reaction & 124Sb Decay
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Parameter

Value

Reference

Natural Abundance of 123Sb

42.64%

[12]

Thermal Neutron Capture

Cross-Section (0)

3.88 £ 0.12 barns

[5]

Half-life (T¥%) of 124Sb

60.208 = 0.011 days

[5]

Q-value

2904.3 £ 1.5 keV

[5]

Major Gamma Emission

Energies

1691 keV, 2091 keV

[1]2]

Table 2: Comparison of Neutron Sources for 124Sb Production

Typical .
Neutron Typical Flux .
Neutron Advantages Disadvantages
Source (nlcm?-s)
Energy
Very high flux, Requires reactor
Thermal (~0.025
Nuclear Reactor V) > 1012 large volume access, complex
e
irradiation logistics
) Lower flux than
Quasi- ) ) Controllable
Accelerator (e.g., ) Variable, typically reactors, smaller
] monoenergetic energy, pulsed ) o
7Li(p,n)) <10° , irradiation
(keV-MeV) beams possible
volume
Depends on ] )
. Requires prior
Sh-Be Nearly 124Sb activity o
] Portable, stable 124Sb activation,
Photoneutron monoenergetic (e.g.,~5.4 )
neutron energy high gamma
Source (~24 keV) n/cmz2-s for 1
background

GBq)[11]

Experimental Protocols & Visualizations
Protocol 1: Production of 124Sb via Thermal Neutron
Irradiation in a Nuclear Reactor
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Objective: To produce a high-activity 124Sb source using a nuclear reactor.
Methodology:
o Target Preparation:

o Use high-purity (>99.9%) natural antimony metal or antimony trioxide (Sb203).[10]

o For Sb metal, machine it into a suitable geometry (e.g., small rods or pellets) to minimize
self-shielding.[9]

o Encapsulate the antimony target in a high-purity material with a low neutron capture cross-
section, such as aluminum or quartz, to contain the material during and after irradiation.

¢ Irradiation:

o Place the encapsulated sample in a high thermal neutron flux position within a nuclear
reactor. A flux of 10*2 n/cm?2-s or higher is desirable.[13]

o lIrradiate the sample for a duration calculated to achieve the desired activity. Use the
activation equation, considering the neutron flux, cross-section, number of target atoms,
and the half-life of 124Sb.

o Include a flux monitor (e.g., a cobalt wire) alongside the sample to accurately measure the
integrated neutron flux.

» Post-Irradiation Handling:

o Allow for a cooling period after irradiation to let short-lived isotopes decay.

o Handle the highly radioactive sample in a shielded hot cell using remote manipulators.
 Activity Measurement:

o Use a calibrated gamma-ray spectrometer (e.g., with a High-Purity Germanium - HPGe
detector) to measure the activity of the 124Sb source.
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o Identify and quantify the activity based on the characteristic gamma peaks of 124Sb (e.qg.,
1691 keV).
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Caption: Workflow for the production of 124Sb in a nuclear reactor.

Logical Relationships in 124Sb Yield Optimization

The final activity of 124Sb is a function of several interdependent experimental parameters.
Understanding these relationships is key to maximizing the reaction yield.
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Caption: Key factors influencing the final activity of 124Sb.

The Antimony-Beryllium (Sh-Be) Photoneutron Source
Cycle

The 123Sb(n,y)124Sb reaction is the first step in creating a photoneutron source. The
produced 124Sb acts as a gamma source, which then interacts with beryllium to produce
neutrons.
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Caption: The reaction sequence in an Sb-Be photoneutron source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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